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Compound of Interest

2,6-dinitro-N,N-bis[(1,1,2,2,3,3, 3-
Compound Name: 2H7)propyl]-4-

(trifluoromethyl)aniline

Cat. No.: B1436205

Introduction

Trifluralin is a selective, pre-emergence dinitroaniline herbicide used to control annual grasses
and broadleaf weeds in various agricultural settings[1]. Due to its potential for runoff from
treated fields, monitoring its presence in environmental water sources is crucial[2][3]. The
analysis of trace levels of herbicides like trifluralin in complex matrices such as surface or
groundwater requires robust and accurate analytical methods. The use of stable isotope-
labeled internal standards is a widely accepted practice to improve the precision and accuracy
of these measurements.

Trifluralin-d14, a deuterated analog of trifluralin, serves as an ideal internal standard or
surrogate for the quantification of trifluralin in environmental samples. Because its chemical and
physical properties are nearly identical to the native analyte, it co-extracts and behaves
similarly during chromatographic separation. However, its increased mass allows it to be
distinguished from the native trifluralin by a mass spectrometer. By adding a known amount of
Trifluralin-d14 to the sample at the beginning of the analytical process, any loss of the target
analyte during sample preparation and analysis can be accurately corrected, thereby
minimizing matrix effects and improving data quality.

Physicochemical Properties of Trifluralin
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Understanding the properties of trifluralin is essential for developing effective extraction and

analysis protocols.

Property Value Reference
Chemical Formula C13H16F3N304

Molecular Weight 335.3 g/mol [2]
Appearance Yellow-orange crystalline solid [2][4]

Water Solubility

Low (~0.2-0.4 mg/L at 25°C)

[2]

Log K_ow_

4.69-5.3

[2]

Vapor Pressure

1.1 x 104 mm Hg (25°C)

[2]

Principle of the Method

The determination of trifluralin in water samples using Trifluralin-d14 as an internal standard

involves several key steps. First, a known quantity of Trifluralin-d14 is spiked into the water

sample. The sample is then subjected to an extraction procedure, either liquid-liquid extraction
(LLE) or solid-phase extraction (SPE), to isolate and concentrate the analytes[5][6]. After
extraction, the solvent is evaporated and the residue is reconstituted in a suitable solvent for

analysis. Quantification is typically performed by Gas Chromatography-Mass Spectrometry
(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)[3]. The ratio of the native
trifluralin response to the Trifluralin-d14 response is used to calculate the concentration of

trifluralin in the original sample, correcting for any analyte loss during the procedure.
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Role of Trifluralin-d14 as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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